Cas no 20734-33-2 (1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol)

1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol structure
20734-33-2 structure
Product Name:1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol
CAS No:20734-33-2
MF:C10H21NO3
MW:203.278643369675
CID:910383
PubChem ID:295412
Update Time:2025-04-19

1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol
    • 1-[(3-Methoxypropyl)amino]-3-[(prop-2-en-1-yl)oxy]propan-2-ol
    • NSC-164574
    • NSC164574
    • DTXSID50304207
    • 20734-33-2
    • Inchi: 1S/C10H21NO3/c1-3-6-14-9-10(12)8-11-5-4-7-13-2/h3,10-12H,1,4-9H2,2H3
    • InChI Key: CXSBSKBVZXLJQP-UHFFFAOYSA-N
    • SMILES: OC(COCC=C)CNCCCOC

Computed Properties

  • Exact Mass: 203.15223
  • Monoisotopic Mass: 203.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • PSA: 50.72
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